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Compound of Interest

Compound Name: Acid Violet 90

Cat. No.: B12765606

Introduction

Acid Violet 90, identified by CAS number 6408-29-3 and Colour Index number 18762, is a
synthetic, water-soluble dye.[1][2] Chemically, it is classified as a monoazo 1:2 metal complex,
specifically a chromium complex.[2][3] This structure contributes to its notable fastness
properties.[4] Appearing as a reddish-purple or violet powder, Acid Violet 90 is utilized across
various industries, from textiles and leather to inks and paper.[1][3][5][6] Beyond its industrial
use, it has found niche applications in biomedical research as a histological stain and a
potential modulator of enzymatic activity, making it a compound of interest for researchers and
scientists.[7][8] This guide provides a comprehensive overview of its chemical properties,
synthesis, applications, biological mechanism, and safety protocols.

Chemical and Physical Properties

Acid Violet 90 exhibits distinct chemical and physical characteristics that define its applications
and handling requirements. It is soluble in water, producing a bluish-red solution, and also
soluble in ethanol, where it forms a yellow-light purple solution.[1] Its chemical behavior in the
presence of strong acids and bases is a key identifier; it turns bluish-red in concentrated
sulfuric acid and forms precipitates when strong acids or bases are added to its aqueous
solution.[3]

Table 1: Chemical Identification of Acid Violet 90
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Property Value
CAS Number 6408-29-3[1][9]
C.l. Number 18762[2][9]

Chemical Class

Monoazo 1:2 Metal Complex[2]

Molecular Formula

C40H27CrN8Na2010S2[10] or
C40H26CrN8010S2-H-2Na[11]

Molecular Weight

446.41 g/mol (Note: This corresponds to a
simpler, non-complexed formula and is often

cited, but the complex itself is larger)[1][5]

Physical Appearance

Reddish purple / Violet Powder[2][3]

Synonyms

Acid Bordeaux B, Bordeaux MB, Acid Rubine M-
B, Acid Violet SB, C.I. Acid Violet 90[1][9][11]

Table 2: Physical and Solubility Properties of Acid Violet 90

Property

Value

Solubility in Water

Soluble; forms a blue-ray red solution.[1]

Solubility in Ethanol

Soluble; forms a yellow-light purple solution.

Behavior in Conc. H2S0a

Turns blue-light red; becomes red upon dilution.

[1]3]

Behavior in Aqueous HCI

Forms an orange solution with a red precipitate.

[3]

Behavior in Aqueous NaOH

Forms a red solution with a red precipitate.[3]

Melting Point Approx. 270°C (decomposes)
Light Fastness 5-6[2]
Washing Fastness 4-5[2]
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Synthesis of Acid Violet 90

The manufacturing process for Acid Violet 90 is a multi-step chemical synthesis.[3][5] It begins
with the diazotization of 4-Amino-3-hydroxynaphthalene-1-sulfonic acid. The resulting diazo
compound is then coupled with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.[5] The final step
involves treating this coupled product in an agueous solution with a chromium salt to form the
stable 1:2 chromium complex.[3]
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Final Product
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Caption: Synthesis workflow for Acid Violet 90.

Industrial and Research Applications

Acid Violet 90 is a versatile dye used in several industrial processes. Its primary application is
in the dyeing of protein-based and polyamide fibers.[1][12] It is also used for direct printing on
certain fabrics and for coloring leather and paper.

Table 3: Summary of Key Applications
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Sector Application Description

Used for dyeing wool, silk, and
Textile Industry Dyeing & Printing polyamide (nylon) fibers and
their blends.[1][12]

Imparts a violet color to leather

Leather Industr Dyein
Y yens goods.[5]
Used for surface shading of
Paper & Ink Colorant paper and as a colorant in
inks.[1][6]
) ) ) ) ) Stains nuclei and cytoplasm for
Biomedical Research Histological Stain _ _ o
microscopic examination.[7][8]
Has been used as a marker for
Cell Biology Cell Cycle Marker the G1 phase of the cell cycle.
[7]
) ) . Investigated as a potential
Biochemistry Enzyme Inhibitor

serine protease inhibitor.[7][8]

Biological Mechanism of Action

In research settings, Acid Violet 90 has demonstrated specific biological activities. As a
histological stain, its acidic nature allows it to bind to positively charged components within the
cell, such as proteins in the nuclei and cytoplasm, through adsorption.[7][8]

More significantly for drug development professionals, Acid Violet 90 has been identified as a
potential serine protease inhibitor.[7][8] By inhibiting these enzymes, it can interfere with protein
synthesis and subsequent cell division.[7] The literature reports that this inhibitory effect can be
reversed by cycloheximide, which is itself a known inhibitor of protein synthesis.[7][8] This
suggests a complex interaction that warrants further investigation.
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Caption: Postulated biological mechanism of Acid Violet 90.

Analytical Methodologies

The identification and quantification of Acid Violet 90, particularly in complex matrices like
wastewater or dyed textiles, require advanced analytical techniques. High-performance liquid
chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), often coupled
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with mass spectrometry (MS/MS), are powerful methods for its separation and detection.[13]
UV-Visible spectroscopy is also commonly used for quantitative analysis, especially in
adsorption studies.[13]

Sample Preparation
(e.g., Extraction, Dilution)

Y

Chromatographic Separation
(UPLC/HPLCQ)

Y

Detection & Identification
(MS/MS, UV-VIS)

Y
Data Analysis &
Quantification

Click to download full resolution via product page

Caption: General analytical workflow for Acid Violet 90.

Safety and Handling

According to available safety data, Acid Violet 90 is considered hazardous. It is harmful if
swallowed and can cause irritation to the skin, eyes, and respiratory tract.[14] GHS
classifications indicate it causes serious eye irritation and is harmful to aquatic life with long-
lasting effects.[15]

Table 4: Safety and Hazard Information
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Category Information

H319: Causes serious eye irritation.[15]H412:
GHS Hazard Statements Harmful to aquatic life with long lasting effects.
[15]

. Harmful if swallowed.[14]lrritating to eyes, skin,
Primary Hazards
and mucous membranes.[14]

) ) Chemical safety goggles, rubber gloves,
Personal Protective Equipment ] i
protective clothing.[14][16]

] ) Use only in a chemical fume hood. Ensure
Engineering Controls I S
adequate ventilation to minimize dust.[14]

First Aid (Eyes) Immediately flush with plenty of water for at
irst Ai es
Y least 15 minutes.[14]

First Aid (Skin) Wash with plenty of soap and water.[14]

Must be handled as hazardous waste in
Disposal accordance with local and national regulations.
[17][18]

Researchers and laboratory personnel must handle this chemical with care, utilizing
appropriate personal protective equipment and engineering controls to minimize exposure.[14]
[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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